Cas no 1162674-76-1 (2-Methyl-3-nitro-5-(pyridin-4-yl)pyridine)

• Product Name: 2-Methyl-3-nitro-5-(pyridin-4-yl)pyridine
• CAS No: 1162674-76-1
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 4801848
• Update Time: 2025-06-25

2-Methyl-3-nitro-5-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-nitro-5-(pyridin-4-yl)pyridine
• 5-fluoro-6-methyl-3,4'-bipyridine
• 2-Methyl-3-nitro-5-(pyridin-4-yl)pyridine

• Inchi： 1S/C11H9N3O2/c1-8-11(14(15)16)6-10(7-13-8)9-2-4-12-5-3-9/h2-7H,1H3
• InChI Key： QKSZHROEFHUVOP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NC=C(C=1)C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-Methyl-3-nitro-5-(pyridin-4-yl)pyridine

2-Methyl-3-nitro-5-(pyridin-4-yl)pyridine (CAS No. 1162674-76-1)

The compound 2-Methyl-3-nitro-5-(pyridin-4-yl)pyridine, also known by its CAS registry number CAS No. 1162674-76-1, is a highly specialized organic compound with a unique molecular structure and diverse applications in the field of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their aromaticity, stability, and potential for functionalization. The molecule consists of a pyridine ring substituted with a methyl group at position 2, a nitro group at position 3, and a pyridinyl group at position 5, making it a heterocyclic compound with significant electronic and steric properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Methyl-3-nitro-5-(pyridin-4-yl)pyridine. Researchers have explored various methodologies, including nucleophilic aromatic substitution, coupling reactions, and multi-component reactions, to construct this compound. The use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and purity of the product. These methods not only highlight the versatility of modern synthetic techniques but also pave the way for large-scale production of this compound for industrial applications.

The structural features of 2-Methyl-3-nitro-5-(pyridin-4-yl)pyridine make it an attractive candidate for applications in drug discovery and development. The presence of electron-withdrawing groups like the nitro group enhances the compound's ability to interact with biological targets, such as enzymes and receptors. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development. For instance, researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its role in inhibiting key oncogenic pathways.

In addition to its biological applications, 2-Methyl-3-nitro-5-(pyridin-4-yli)pyridine has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into conjugated polymers to enhance their charge transport properties. The extended π-system of the molecule facilitates efficient electron delocalization, which is crucial for achieving high conductivity in organic semiconductors.

The synthesis and characterization of 2-Methyl-3-nitro-pyridinil-pyridine have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm its molecular structure and purity. These studies provide a solid foundation for further research into its chemical reactivity and biological activity.

In conclusion, 2-Methyl-Nitro-Pyrimidine Derivative (CAS No. 1162674) is a versatile compound with significant potential in various fields of science and technology. Its unique molecular structure, combined with recent advancements in synthetic methods and application studies, positions it as an important building block for future innovations in drug discovery, materials science, and beyond.